![molecular formula C14H7F5O2 B6400231 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% CAS No. 1261959-81-2](/img/structure/B6400231.png)
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid (DFTBA) is an organic acid compound with a wide range of applications in scientific research. It is a white crystalline solid with a melting point of 206-208°C, and has a molecular formula of C10H5F6O2. DFTBA has a wide range of biological activities, including cytotoxicity, cell cycle arrest, apoptosis, and anti-inflammatory activities. It is also used in the synthesis of various other organic compounds.
Scientific Research Applications
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has a wide range of applications in scientific research. It has been used in the synthesis of various organic compounds, such as 2,6-difluorobenzoic acid, 3-trifluoromethylbenzoic acid, and 5-trifluoromethyl-2-fluorobenzoic acid. It has also been used in the synthesis of drugs, such as the anti-cancer drug 5-fluorouracil and the anti-inflammatory drug etodolac. In addition, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been used in the synthesis of polymers and other materials.
Mechanism of Action
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have a wide range of biological activities, including cytotoxicity, cell cycle arrest, apoptosis, and anti-inflammatory activities. The exact mechanism of action of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is not yet fully understood, but it is believed to act by inhibiting the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the production of prostaglandins, which are molecules that play a role in inflammation and other biological processes. Inhibition of COX-2 by 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% could lead to the inhibition of inflammation and other biological processes.
Biochemical and Physiological Effects
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. Inhibition of COX-2 by 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% could lead to the inhibition of inflammation and other biological processes. In addition, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has been found to have cytotoxic, cell cycle arrest, and apoptosis-inducing effects in cancer cells.
Advantages and Limitations for Lab Experiments
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and is readily available from chemical suppliers. It is also relatively stable, and can be stored for long periods of time without significant degradation. Additionally, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has a wide range of biological activities, making it a useful tool for studying the effects of various compounds on biological systems.
However, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% also has some limitations. It is a relatively new compound, and its exact mechanism of action is not yet fully understood. Additionally, 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% has not been extensively studied, and its effects on humans are not yet fully known.
Future Directions
Given the wide range of biological activities of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%, there are a number of potential future directions for research. One potential direction is to further study the mechanism of action of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%, in order to better understand how it affects biological systems. Additionally, further research could be done to study the effects of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% on humans, in order to determine its potential therapeutic applications. Finally, further research could be done to explore the potential applications of 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% in the synthesis of other organic compounds and materials.
Synthesis Methods
3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95% is synthesized by a two-step process. The first step involves the reaction of 2,6-difluorobenzoic acid with trifluoromethanesulfonic anhydride (TFSA) in the presence of a base such as sodium hydroxide. This reaction yields the difluorotrifluoromethylbenzoic acid, which is then reacted with sodium borohydride to obtain 3-(2,6-Difluorophenyl)-5-trifluoromethylbenzoic acid, 95%.
properties
IUPAC Name |
3-(2,6-difluorophenyl)-5-(trifluoromethyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7F5O2/c15-10-2-1-3-11(16)12(10)7-4-8(13(20)21)6-9(5-7)14(17,18)19/h1-6H,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNRRCAIIQLYFSM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7F5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50689708 |
Source
|
Record name | 2',6'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50689708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261959-81-2 |
Source
|
Record name | 2',6'-Difluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50689708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.